Cas no 105334-60-9 (Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI))

• Product Name: Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)
• CAS No: 105334-60-9
• MF: C₁₀H₁₉N₃O₅
• MW: 261.274962663651
• CID: 195808
• PubChem ID: 147082
• Update Time: 2025-04-19

Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)
• 6-amino-2-[[2-(carboxymethylamino)-2-oxoethyl]amino]hexanoic acid
• N-(1-carboxy-5-aminopentyl)glycylglycine
• CA-Gly-gly
• N-(5-amino-1-carboxypentyl)glycylglycine
• N~2~-{2-[(Carboxymethyl)imino]-2-hydroxyethyl}lysine
• 105334-60-9
• DTXSID80909446

• Inchi： 1S/C10H19N3O5/c11-4-2-1-3-7(10(17)18)12-5-8(14)13-6-9(15)16/h7,12H,1-6,11H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： SNGNAQQWLNRXQD-UHFFFAOYSA-N
• SMILES： OC(C(CCCCN)NCC(NCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 261.13257
• Monoisotopic Mass: 261.132471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -6.1

Experimental Properties

• Density: 1.295
• Boiling Point: 585.5°Cat760mmHg
• Flash Point: 307.9°C
• Refractive Index: 1.529
• PSA: 141.75
• LogP: 0.29050